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cat. No.: B15598811

An In-depth Technical Guide on the Chemical Properties of Calcium 2-hydroxypropanoate
Pentahydrate

Introduction

Calcium 2-hydroxypropanoate pentahydrate, more commonly known as calcium lactate
pentahydrate, is the calcium salt of lactic acid. It is a white, crystalline powder or granule that is
widely utilized across the pharmaceutical, food and beverage, and nutraceutical industries.[1]
[2] In pharmaceutical applications, it serves as a highly bioavailable calcium source for treating
calcium deficiencies and as an excipient, such as a tablet diluent, in drug formulations.[3][4][5]
Its high solubility and neutral taste profile make it a preferred choice for calcium fortification in
foods and beverages.[1][6] This document provides a comprehensive overview of the core
chemical properties of calcium 2-hydroxypropanoate pentahydrate, tailored for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

Calcium lactate pentahydrate is a stable, slightly efflorescent compound.[4][7][8] It consists of
one calcium cation (Ca2*) bonded to two lactate anions (CHsCH(OH)COO~), complexed with
five molecules of water of hydration.[3][9]

Table 1: General Physicochemical Properties
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Property Value References
calcium;bis(2-
IUPAC Name hydroxypropanoate);pentahydr  [10]
ate
Calcium lactate pentahydrate,
Synonyms [11[3]
E327
CAS Number 5743-47-5 [31[9][11]
Molecular Formula CeH10Ca0s:5H20 [6191111]
Molecular Weight 308.29 g/mol [B][10][11][12][13]
White to cream-colored
Appearance _ [4][6][718]
crystalline or granular powder
Odor Almost odorless [61[719]
Bulk Density 300 - 500 kg/m 3 [12][14]
Hydrogen Bond Donor Count 7 [3][10]
Hydrogen Bond Acceptor
yerod P 11 [3][10]

Count

Solubility and pH

The solubility of calcium lactate is a critical factor in its high bioavailability.[1][3] It is significantly

more soluble in water than other common calcium salts like calcium citrate.[3][15] Its solubility

increases with temperature.[15] Aqueous solutions are nearly neutral to slightly alkaline.[15]

Table 2: Solubility in Water
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Temperature Solubility ( g/100 mL) References
10 °C 4.8 (anhydrous L-lactate) [15]

20 °C 5.8 (anhydrous L-lactate) [15]

25 °C 6.7-9.0 [4][15][16]
30°C 8.5 (anhydrous L-lactate) [15]

Boiling Water Freely Soluble [4][6][8]

Note: The compound is practically insoluble in ethanol.[2][3][4][7][9]

Table 3: pH of Aqueous Solutions

Concentration Approximate pH References
0.01 mol/L 74-76 [15]

0.05 mol/L 76-78 [15]

0.10 mol/L 7.8-8.0 [15]

5% (W/V) 6.0-8.0 [6][71[17]

50 g/L (at 20 °C) 7.0 [12][14]

Stability and Reactivity

Calcium lactate pentahydrate is stable under recommended storage conditions, typically in a

cool, dry, well-ventilated place in a tightly closed container.[3] It is somewhat efflorescent,

meaning it can lose its water of hydration in a dry atmosphere.[7][9][15]

Thermal Decomposition: The compound undergoes a multi-step thermal degradation process.

o Dehydration: It begins to lose its water of hydration between 35 °C and 135 °C.[15] At 120
°C, it becomes completely anhydrous.[9] The majority of water loss occurs between 70°C

and 186°C.[18]
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o Decomposition: The anhydrous salt is stable up to around 240 °C, after which it begins to
decompose.[12][15][19] Hazardous decomposition products include calcium oxide fumes,

carbon monoxide, and carbon dioxide.[16][20][21]
Reactivity:
 Incompatibilities: It is incompatible with strong oxidizing agents.[16][21]

e Reactions: It reacts with strong acids and bases.[1] In the presence of air, it may slowly
decompose by reacting with water and carbon dioxide.[20]

Table 4: Thermal Degradation Stages

Temperature Weight Loss Evolved

Process References
Range (°C) (%) Products

Dehydration
70 - 186 (loss of ~4.6 ~28.0% H20 [18]

water molecules)

Decomposition COgz, Organic

271 - 369 ~12.0% [18]
Step 1 Vapors
Decomposition COg2, Organic

384 - 530 ~26.0% [18]
Step 2 Vapors

Experimental Protocols
Assay (Complexometric Titration)

This method determines the purity of calcium lactate by quantifying the calcium content.

e Principle: Calcium ions are titrated with a standard solution of ethylenediaminetetraacetic
acid (EDTA), a complexing agent, at an alkaline pH. An indicator is used to detect the

endpoint.
o Methodology:

o An accurately weighed sample (equivalent to ~350 mg of anhydrous calcium lactate) is
dissolved in approximately 150 mL of water containing 2 mL of dilute hydrochloric acid.[7]
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[22]
o While stirring, about 30 mL of 0.05 M EDTA is added from a buret.[7][22]
o The pH is raised by adding 15 mL of 1 N sodium hydroxide.[7][22]
o Approximately 300 mg of hydroxy naphthol blue indicator is added.[7][22]

o The titration is continued with 0.05 M EDTA until the solution turns to a distinct blue color.
[71[22]

o Ablank determination is performed, and the percentage of calcium lactate is calculated.
[22]

Thermal Degradation Analysis (Thermogravimetric
Analysis - TGA)

TGA is used to study the thermal stability and decomposition profile of the compound.

 Principle: The mass of the sample is continuously measured as it is heated at a constant rate
in a controlled atmosphere (e.g., nitrogen). Weight loss corresponds to events like
dehydration and decomposition.

» Methodology:
o The sample is placed in a thermogravimetric analyzer.

o The furnace is heated from ambient temperature (e.g., 25 °C) to a high temperature (e.qg.,
1000 °C) at a controlled heating rate (e.g., 10, 20, 30, or 40 °C/min).[18][19]

o A constant flow of an inert gas, such as nitrogen (e.g., 30 mL/min), is maintained over the
sample.[18]

o The instrument records the mass of the sample as a function of temperature, generating a
thermogravimetric (TG) curve. The derivative of this curve (DTG) shows the rate of mass
change.[18]
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o Evolved gases can be simultaneously analyzed using coupled techniques like Fourier-
Transform Infrared Spectroscopy (FTIR) or Mass Spectrometry (MS).[18][23]

Loss on Drying

This test determines the amount of water and other volatile matter in the sample.

e Principle: The sample is heated at a specific temperature for a set duration, and the resulting
weight loss is measured.

o Methodology:
o 1-2 g of the sample is evenly distributed in a suitable weighing dish.[22]
o The sample is dried in an oven at 120 °C for 4 hours.[22][24]

o The percentage of weight loss is calculated. For the pentahydrate form, the acceptance
criteria are typically between 22.0% and 27.0%.[6][9][22][24]

Visualized Workflows and Pathways
Synthesis Workflow

Calcium lactate is commercially produced by neutralizing lactic acid with a calcium source like
calcium carbonate or calcium hydroxide.[3][6][25][26]

Reactants

Process
Lactic Acid
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Caption: General workflow for the synthesis of Calcium Lactate Pentahydrate.

Pharmacokinetic Pathway
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Upon oral administration, calcium lactate serves as a bioavailable source of calcium ions.
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Caption: Pharmacokinetic pathway of orally administered Calcium Lactate.[5][27][28]

Analytical Identification Workflow

A logical workflow for the identification and characterization of a sample purported to be
calcium lactate pentahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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